2-Chloro-1-[4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H21ClN4O/c1-10(15)14(20)18-8-6-11(7-9-18)19-13-5-3-2-4-12(13)16-17-19/h10-11H,2-9H2,1H3
• InChI Key: YIUWTBOULWXSFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)N2C3=C(CCCC3)N=N2)Cl
• Molecular Formula: C14H21ClN4O
• Molecular Weight: 296.79 g/mol

Description

2-Chloro-1-[4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidin-1-yl]propan-1-one is a synthetic compound with potential applications in scientific research. This compound is also known as CTB or CTB-001, and it has been synthesized using various methods. CTB has been shown to have a mechanism of action that involves the modulation of neurotransmitter release and uptake, which makes it a promising tool for studying the nervous system.

Mechanism of Action

The mechanism of action of CTB involves the modulation of neurotransmitter release and uptake. CTB inhibits the reuptake of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the synaptic cleft. CTB also inhibits the release of these neurotransmitters by blocking voltage-gated calcium channels. These actions result in increased neurotransmitter signaling, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
CTB has been shown to have various biochemical and physiological effects. CTB can increase the release of dopamine, norepinephrine, and serotonin, leading to increased neurotransmitter signaling. This can result in various effects on the nervous system, including increased locomotor activity, enhanced cognitive function, and altered mood. CTB has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

CTB has several advantages for lab experiments. CTB is a selective label for neurons that release dopamine, norepinephrine, and serotonin, allowing for the study of the distribution and connectivity of these neurons. CTB can also be used to study the effects of drugs on neurotransmitter release and uptake. However, CTB has some limitations. CTB has a short half-life, which can limit its use in long-term studies. Additionally, CTB can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of CTB in scientific research. One potential direction is the development of CTB analogs with improved pharmacokinetic properties, such as longer half-lives and reduced toxicity. Another direction is the use of CTB in the study of neuropsychiatric disorders, such as depression and schizophrenia. CTB can be used to study the distribution and connectivity of neurons involved in these disorders, as well as the effects of drugs on these neurons. Additionally, CTB can be used in the development of new drugs for the treatment of these disorders.

Synthesis Methods

CTB can be synthesized using several methods, including the reaction of 4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidine with 2-chloropropionyl chloride in the presence of a base. Another method involves the reaction of 4-(4,5,6,7-tetrahydrobenzotriazol-1-yl)piperidine with 2-chloroacetyl chloride in the presence of a base. The yield of CTB using these methods ranges from 50-80%.

Scientific Research Applications

CTB has potential applications in scientific research, particularly in the study of the nervous system. CTB has been shown to selectively label neurons that release dopamine, norepinephrine, and serotonin. This labeling can be used to study the distribution and connectivity of these neurons in the nervous system. Additionally, CTB can be used to study the effects of drugs on neurotransmitter release and uptake.